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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-methyl-3-
pentanol in water and various organic solvents. The information is curated for professionals in

research and development who require precise data and methodologies for their work. This

document adheres to stringent standards of data presentation and experimental detail.

Core Topic: Solubility Profile of 2-Methyl-3-pentanol
2-Methyl-3-pentanol (C6H14O) is a secondary alcohol with a branched hydrocarbon chain. Its

solubility is a critical parameter in various applications, including its use as a solvent, a fuel,

and in chemical synthesis. The molecular structure, characterized by a hydroxyl group and a

six-carbon aliphatic chain, dictates its solubility behavior, exhibiting both polar and non-polar

characteristics.

Data Presentation: Quantitative Solubility
The following table summarizes the known quantitative solubility data for 2-methyl-3-pentanol.
It is important to note that while data for water solubility is specific, information on its solubility

in a wide range of organic solvents is less quantitatively documented in publicly available

literature. The provided data for organic solvents is based on general statements of miscibility.
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Solvent
Chemical
Formula

Type
Solubility of
2-Methyl-3-
pentanol

Temperatur
e (°C)

Pressure
(atm)

Water H₂O Polar Protic 20 g/L[1][2] 20 1

Ethanol C₂H₅OH Polar Protic Miscible[1] Not Specified Not Specified

Diethyl Ether (C₂H₅)₂O Polar Aprotic Miscible[1] Not Specified Not Specified

Benzene C₆H₆ Non-polar Soluble Not Specified Not Specified

Note on Water Solubility: There are conflicting reports regarding the solubility of 2-methyl-3-
pentanol in water, with some sources describing it as "insoluble"[3][4]. This discrepancy may

arise from differing qualitative thresholds for "solubility." A value of 20 g/L indicates limited but

significant solubility. As a C6 alcohol, its solubility in water is expected to be lower than that of

shorter-chain alcohols due to the larger hydrophobic hydrocarbon portion of the molecule[5][6].

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemistry. Below

are detailed methodologies for accurately measuring the solubility of a liquid analyte like 2-
methyl-3-pentanol in various solvents.

Method 1: Isothermal Shake-Flask Method (for limited
solubility)
This is a common and reliable method for determining the solubility of a substance in a solvent

where it is not fully miscible.

Apparatus:

Thermostatically controlled shaker bath

Calibrated thermometer

Analytical balance
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Glass vials with airtight seals

Syringes and filters (pore size dependent on analytical method)

Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 2-methyl-3-pentanol to a

known volume of the solvent in a sealed glass vial. The excess is crucial to ensure that

equilibrium is reached from a state of saturation.

Equilibration: Place the vial in the thermostatic shaker bath set to the desired temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that thermodynamic

equilibrium is achieved. The system should be visually inspected to confirm the presence of

a separate phase of the solute.

Phase Separation: Once equilibrium is reached, cease agitation and allow the two phases to

separate completely. This can be facilitated by centrifugation if necessary, ensuring the

temperature is maintained.

Sampling: Carefully extract a sample from the solvent phase using a syringe. It is critical to

avoid disturbing the undissolved solute phase.

Filtration: Immediately filter the sample through a syringe filter to remove any undissolved

microdroplets of 2-methyl-3-pentanol.

Analysis: Accurately dilute the filtered sample with a suitable solvent and analyze its

composition using a pre-calibrated analytical technique such as gas chromatography to

determine the concentration of 2-methyl-3-pentanol.

Data Reporting: The solubility is reported as the concentration of 2-methyl-3-pentanol in the

solvent, typically in g/L or mol/L.

Method 2: Visual Miscibility Titration (for miscible
solvents)
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This method is suitable for determining the miscibility of 2-methyl-3-pentanol with solvents in

which it is expected to be fully miscible.

Apparatus:

Burette

Graduated cylinder or volumetric flask

Stir plate and magnetic stir bar

Beaker or flask

Procedure:

Initial Setup: Place a known volume of the solvent into a beaker with a magnetic stir bar.

Titration: Slowly add 2-methyl-3-pentanol from a burette to the solvent while continuously

stirring.

Observation: Observe the solution for any signs of immiscibility, such as the formation of a

cloudy suspension or distinct layers.

Endpoint: The point at which the solution remains clear and homogeneous after the addition

of a significant volume of 2-methyl-3-pentanol indicates miscibility. For truly miscible liquids,

no phase separation will occur regardless of the proportions.

Data Reporting: The result is reported as "miscible" if the two liquids form a single phase in

all proportions.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the Isothermal Shake-Flask method for

determining the solubility of 2-methyl-3-pentanol.
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Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Logical Relationship of Solubility
The following diagram illustrates the factors influencing the solubility of an alcohol like 2-
methyl-3-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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